4,4-Dimethylchroman-7-amine
Description
4,4-Dimethylchroman-7-amine (CAS 873055-40-4) is a chroman-derived heterocyclic compound characterized by a benzopyran core with two methyl groups at the 4-position and an amine group at the 7-position. Its molecular formula is C₁₁H₁₅NO, and it has a molecular weight of 177.24 g/mol . Chroman derivatives are of significant interest in medicinal and synthetic chemistry due to their structural rigidity, which can enhance binding affinity in drug design.
Properties
Molecular Formula |
C11H15NO |
|---|---|
Molecular Weight |
177.24 g/mol |
IUPAC Name |
4,4-dimethyl-2,3-dihydrochromen-7-amine |
InChI |
InChI=1S/C11H15NO/c1-11(2)5-6-13-10-7-8(12)3-4-9(10)11/h3-4,7H,5-6,12H2,1-2H3 |
InChI Key |
YAJOUEKBDUCXDI-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCOC2=C1C=CC(=C2)N)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Comparisons
- Amine positioning (7-position in the target vs. 4-position in others) alters electronic distribution. For example, 6,7-Dichlorochroman-4-amine places the amine at the 4-position, closer to the oxygen atom, which may influence hydrogen-bonding capacity .
- The trifluoromethyl group in (R)-7-Trifluoromethylchroman-4-amine HCl is electron-withdrawing, likely reducing the amine’s basicity while improving pharmacokinetic properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
